Cas no 1805431-41-7 (3-(Difluoromethyl)-2-fluoro-4-hydroxy-6-methoxypyridine)

• Product Name: 3-(Difluoromethyl)-2-fluoro-4-hydroxy-6-methoxypyridine
• CAS No: 1805431-41-7
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• CID: 4806613
• Update Time: 2025-10-31

3-(Difluoromethyl)-2-fluoro-4-hydroxy-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-4-hydroxy-6-methoxypyridine

• Inchi： 1S/C7H6F3NO2/c1-13-4-2-3(12)5(6(8)9)7(10)11-4/h2,6H,1H3,(H,11,12)
• InChI Key： PHCLFGYVFJTNQH-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(C=C(N1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3

Additional information on 3-(Difluoromethyl)-2-fluoro-4-hydroxy-6-methoxypyridine

Comprehensive Overview of 3-(Difluoromethyl)-2-fluoro-4-hydroxy-6-methoxypyridine (CAS No. 1805431-41-7)

3-(Difluoromethyl)-2-fluoro-4-hydroxy-6-methoxypyridine (CAS No. 1805431-41-7) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a hydroxy group at the 4-position and a methoxy group at the 6-position, contributes to its versatility in organic synthesis and drug development.

The growing interest in fluorinated compounds like 3-(Difluoromethyl)-2-fluoro-4-hydroxy-6-methoxypyridine stems from their enhanced metabolic stability and bioavailability, which are critical factors in modern drug design. Researchers are particularly intrigued by its potential applications in antimicrobial agents and central nervous system (CNS) therapeutics, as fluorinated pyridines often exhibit improved blood-brain barrier penetration. Recent studies have also explored its role in crop protection chemicals, where its difluoromethyl moiety may contribute to fungicidal activity.

From a synthetic chemistry perspective, the CAS No. 1805431-41-7 compound presents interesting challenges and opportunities. The presence of multiple functional groups allows for selective modifications, making it a promising scaffold for structure-activity relationship (SAR) studies. Its hydroxy group, for instance, can serve as a handle for further derivatization, while the methoxy group provides electronic effects that influence reactivity. These features align with current trends in fragment-based drug discovery and medicinal chemistry optimization.

Environmental and green chemistry considerations are increasingly important in the development of fluorinated compounds like 3-(Difluoromethyl)-2-fluoro-4-hydroxy-6-methoxypyridine. Researchers are investigating more sustainable methods for introducing fluorine atoms into organic molecules, addressing concerns about the persistence of some fluorinated compounds in the environment. This compound's potential biodegradability, influenced by its hydroxy group, makes it an interesting subject for environmental fate studies.

Analytical characterization of CAS No. 1805431-41-7 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). The distinct 19F NMR signals from its difluoromethyl and fluoro groups provide valuable structural information, while the hydroxy proton's behavior in different solvents offers insights into hydrogen bonding interactions. These analytical aspects are crucial for quality control in pharmaceutical manufacturing.

The commercial availability of 3-(Difluoromethyl)-2-fluoro-4-hydroxy-6-methoxypyridine has expanded in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers often highlight its high purity (typically >98%) and provide detailed spectroscopic data to support compound identification. The compound's stability under various storage conditions (generally recommended at 2-8°C) makes it practical for laboratory use, though its hydroxy group necessitates protection from moisture in long-term storage.

Future research directions for CAS No. 1805431-41-7 may explore its potential in PET radiopharmaceuticals, where the fluoro substituent could be replaced with fluorine-18 for imaging applications. Additionally, its role in metal-organic frameworks (MOFs) or as a ligand in catalysis represents underexplored areas that could benefit from its unique electronic properties. These applications align with current interests in multifunctional materials and sustainable chemical processes.

In conclusion, 3-(Difluoromethyl)-2-fluoro-4-hydroxy-6-methoxypyridine (CAS No. 1805431-41-7) represents a fascinating example of modern fluorine chemistry with broad potential across multiple scientific disciplines. Its combination of difluoromethyl, fluoro, hydroxy, and methoxy functionalities creates a versatile molecular platform for innovation in drug discovery, materials science, and beyond. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow significantly.